Cas no 56486-58-9 (Adipic acid, phthalic anhydride, trimethylolpropane, propylene glycol polymer)
56486-58-9 structure
Product Name:Adipic acid, phthalic anhydride, trimethylolpropane, propylene glycol polymer
CAS No:56486-58-9
MF:C23H36O12
MW:504.524748802185
CID:367678
PubChem ID:171524
Update Time:2025-04-19
Adipic acid, phthalic anhydride, trimethylolpropane, propylene glycol polymer Chemical and Physical Properties
Names and Identifiers
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- Adipic acid, phthalic anhydride, trimethylolpropane, propylene glycol polymer
- 2-benzofuran-1,3-dione,2-ethyl-2-(hydroxymethyl)propane-1,3-diol,hexanedioic acid,propane-1,2-diol
- Hexanedioic acid, polymer with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol, 1,3-isobenzofurandione and 1,2-propanediol
- 56486-58-9
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- Inchi: 1S/C8H4O3.C6H10O4.C6H14O3.C3H8O2/c9-7-5-3-1-2-4-6(5)8(10)11-7;7-5(8)3-1-2-4-6(9)10;1-2-6(3-7,4-8)5-9;1-3(5)2-4/h1-4H;1-4H2,(H,7,8)(H,9,10);7-9H,2-5H2,1H3;3-5H,2H2,1H3
- InChI Key: BDDFBDATPIMNHQ-UHFFFAOYSA-N
- SMILES: OCC(CO)(CO)CC.OC(CCCCC(=O)O)=O.O1C(C2C=CC=CC=2C1=O)=O.OC(C)CO
Computed Properties
- Exact Mass: 504.22067658g/mol
- Monoisotopic Mass: 504.22067658g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 382
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 219Ų
Adipic acid, phthalic anhydride, trimethylolpropane, propylene glycol polymer Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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